5-Chloro-4-cyclopropoxynicotinic acid

• Molecular Formula: C9H8ClNO3
• Molecular Weight: 213.62 g/mol
• IUPAC Name: 5-chloro-4-cyclopropyloxypyridine-3-carboxylic acid
• InChI: InChI=1S/C9H8ClNO3/c10-7-4-11-3-6(9(12)13)8(7)14-5-1-2-5/h3-5H,1-2H2,(H,12,13)
• InChI Key: GFSHHSOIWYLRRB-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=C(C=NC=C2C(=O)O)Cl

Description

5-Chloro-4-cyclopropoxynicotinic acid is a substituted nicotinic acid derivative featuring a pyridine ring with a chlorine atom at position 5, a cyclopropoxy group at position 4, and a carboxylic acid moiety at position 2 (nicotinic acid numbering). This compound is of interest in pharmaceutical and agrochemical research due to its unique substituent profile.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Chloro-4-cyclopropoxynicotinic acid typically involves multiple steps, starting from readily available precursors. One common synthetic route includes the following steps:

Chlorination: Introduction of a chlorine atom at the 5th position of the nicotinic acid ring.

Cyclopropoxylation: Introduction of a cyclopropoxy group at the 4th position through a nucleophilic substitution reaction.

Industrial Production Methods

Industrial production methods for 5-Chloro-4-cyclopropoxynicotinic acid often involve optimizing the reaction conditions to achieve high yields and purity. This may include the use of specific catalysts, solvents, and temperature control to ensure efficient and scalable production.

Chemical Reactions Analysis

Types of Reactions

5-Chloro-4-cyclopropoxynicotinic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can lead to the formation of reduced derivatives.

Substitution: The chlorine atom can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are often used.

Substitution: Nucleophiles like amines, thiols, and alkoxides can be used for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction may produce alcohols or amines.

Scientific Research Applications

5-Chloro-4-cyclopropoxynicotinic acid has several scientific research applications, including:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties, including anti-inflammatory and antimicrobial effects.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 5-Chloro-4-cyclopropoxynicotinic acid involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways involved can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Structural Analogues in the Pyridine/Pyrimidine Carboxylic Acid Family

The following compounds share structural similarities with 5-Chloro-4-cyclopropoxynicotinic acid, differing primarily in substituent type, position, or ring system:

Table 1: Structural Comparison of Key Compounds

Compound Name	Ring System	Substituent Positions	CAS Number	Key Features
5-Chloro-4-cyclopropoxynicotinic acid	Pyridine	Cl (C5), cyclopropoxy (C4), COOH (C2)	Not available	Bulky cyclopropoxy group
2-Chloro-6-methylpyrimidine-4-carboxylic acid	Pyrimidine	Cl (C2), CH₃ (C6), COOH (C4)	89581-58-8	Pyrimidine ring; methyl group
5-Chloro-2-methylisonicotinic acid	Pyridine	Cl (C5), CH₃ (C2), COOH (C4)	1060810-03-8	Methyl substituent; isonicotinic acid

Substituent Effects on Physicochemical Properties

Cyclopropoxy vs. Methyl Groups

The cyclopropoxy group in 5-Chloro-4-cyclopropoxynicotinic acid introduces greater steric hindrance and lipophilicity compared to the methyl groups in 2-Chloro-6-methylpyrimidine-4-carboxylic acid and 5-Chloro-2-methylisonicotinic acid . Cyclopropane rings are known to enhance metabolic stability by resisting oxidative degradation, which could make the target compound more suitable for drug development than methyl-substituted analogs.

Chlorine Position and Electronic Effects

The chlorine atom at position 5 in the target compound contrasts with its placement at position 2 in 5-Chloro-2-methylisonicotinic acid. Chlorine’s electron-withdrawing effect can alter the acidity of the carboxylic acid group and influence hydrogen-bonding interactions. For example, in isonicotinic acid derivatives (COOH at C4), methyl and chlorine substituents at C2 or C5 may modulate solubility and crystal packing .

Ring System Differences

This may affect bioavailability and target binding specificity.